Anticancer agent 214

• Molecular Formula: C23H22FN3O4
• Molecular Weight: 423.4 g/mol
• InChI: InChI=1S/C23H22FN3O4/c1-4-23(30)15-6-18-20-13(8-27(18)21(28)14(15)9-31-22(23)29)19(11(3)25)12-5-10(2)16(24)7-17(12)26-20/h5-7,11,30H,4,8-9,25H2,1-3H3/t11-,23-/m0/s1
• InChIKey: SUEUHWKTECCXOI-RULNZOCKSA-N

Anticancer Agent 214: Product Overview

Anticancer agent 214 (2) is a synthetic camptothecin derivative developed for the targeted inhibition of topoisomerase I, a validated anticancer target [1]. It is characterized by its core pentacyclic camptothecin scaffold with a distinct fluoro-substituted quinoline moiety and a chiral aminoethyl side chain, as disclosed in patent WO2023030364A1 [2]. This compound exhibits potent antiproliferative activity in the low nanomolar range against human breast cancer cell lines [3]. Its molecular formula is C23H22FN3O4, with a molecular weight of 423.44 g/mol and a CAS number of 2916404-95-8 .

Topoisomerase I inhibition mechanistic studies

Breast cancer cell-line model investigations (MCF-7, MDA-MB-231)

Camptothecin-class structure-activity relationship (SAR) workflows

• [1] Furao Zhang, et al. Camptothecin compound, preparation method therefor and use thereof. Patent. WO2023030364A1, 2022. View Source
• [2] Furao Zhang, et al. Camptothecin compound, preparation method therefor and use thereof. Patent. WO2023030364A1, 2022. View Source
• [3] TargetMol. Anticancer agent 214. Product Datasheet. T88263. View Source

Anticancer Agent 214: Differentiation from Generic Analogs

Camptothecin analogs exhibit significant variability in potency, cell line selectivity, and off-target profiles due to differences in their chemical substituents, which affect DNA binding, cellular uptake, and metabolic stability [1]. For instance, the IC50 of unmodified camptothecin in MCF-7 cells can vary from low micromolar to hundreds of nanomolar, representing a 100- to 1000-fold difference compared to Anticancer agent 214 [2]. Even closely related derivatives, such as Anticancer agent 215 (IC50: 5.2 nM) and Anticancer agent 216 (IC50: 9.6 nM), demonstrate clear, quantifiable differences in potency against the same MCF-7 breast cancer cell line [3]. Therefore, substituting Anticancer agent 214 with a generic or less potent camptothecin analog would compromise the experimental outcome and reproducibility of any study requiring the specific potency profile of this compound .

⚠ SN-38 substitution may yield substantially different MCF-7 response profiles; cross-study potency comparisons are not interchangeable.

⚠ Topotecan substitution can alter subtype-dependent potency interpretation, especially in triple-negative models.

⚠ Generic topoisomerase I inhibitor use may compromise cell-line-specific endpoint comparisons and dose-response modelling.

• [1] Furao Zhang, et al. Camptothecin compound, preparation method therefor and use thereof. Patent. WO2023030364A1, 2022. View Source
• [2] Anjiechem. Camptothecin. Product Datasheet. View Source
• [3] PeptideDB. Anticancer agent 215. Product Datasheet. View Source

Anticancer Agent 214: Comparative Potency Evidence

MCF-7 Cytotoxicity vs. SN-38

Anticancer agent 214 demonstrates exceptional potency against the MCF-7 human breast cancer cell line, with an IC50 of 2.6 nM [1]. This is a 261-fold increase in potency compared to unmodified camptothecin, which has an IC50 of 679 nM in the same cell line [2]. It also significantly outperforms the clinically approved camptothecin analogs topotecan (IC50 = 13-218 nM) and irinotecan (IC50 > 15,800 nM) , establishing its superior activity in this critical model for breast cancer research.

MCF-7 vs. SN-38

Context-dependent

IC50: 2.6 nM (target) vs. ~40.8 nM (SN-38)

Reported ~15-fold lower IC50; supports cell-model endpoint review.

Cross-study comparison; assay conditions differ.

Evidence Dimension	In Vitro Cytotoxicity (IC50) in MCF-7 Cells
Target Compound Data	2.6 nM
Comparator Or Baseline	Camptothecin: 679 nM; Topotecan: 13-218 nM; Irinotecan: >15,800 nM
Quantified Difference	Anticancer agent 214 is 261-fold more potent than camptothecin and >5-fold more potent than topotecan.
Conditions	Standard MTT or similar cytotoxicity assays after 72h drug exposure.

Why This Matters

This high potency allows researchers to use significantly lower concentrations of the compound to achieve the desired biological effect, reducing the potential for off-target effects and solubility issues in cell-based assays.

• [1] TargetMol. Anticancer agent 214. Product Datasheet. T88263. View Source
• [2] Anjiechem. Camptothecin. Product Datasheet. View Source

MCF-7 Cytotoxicity vs. Topotecan

A direct head-to-head comparison within the same patent family reveals that Anticancer agent 214 exhibits a distinct and quantifiable potency profile compared to its closest structural analogs, Anticancer agent 215 and Anticancer agent 216 [1]. In MCF-7 cells, agent 214 (IC50 = 2.6 nM) is exactly 2-fold more potent than agent 215 (IC50 = 5.2 nM) and 3.7-fold more potent than agent 216 (IC50 = 9.6 nM). Conversely, against the more aggressive, triple-negative MDA-MB-231 cell line, agent 214 (IC50 = 15.7 nM) is less potent than agent 215 (IC50 = 8.2 nM) . This differential pattern demonstrates that subtle structural changes lead to non-linear shifts in potency across different breast cancer subtypes.

MCF-7 vs. Topotecan

Context-dependent

IC50: 2.6 nM (target) vs. 13–218 nM (topotecan)

Reported 5- to 84-fold lower IC50; informs cell-line potency interpretation.

Comparator range from multiple studies; MTT/cell-free assays.

Evidence Dimension	In Vitro Cytotoxicity (IC50) in Breast Cancer Cell Lines
Target Compound Data	MCF-7: 2.6 nM; MDA-MB-231: 15.7 nM
Comparator Or Baseline	Anticancer agent 215: MCF-7 (5.2 nM), MDA-MB-231 (8.2 nM); Anticancer agent 216: MCF-7 (9.6 nM), MDA-MB-231 (11.6 nM)
Quantified Difference	Agent 214 is 2-fold more potent than agent 215 in MCF-7 cells, but 1.9-fold less potent in MDA-MB-231 cells.
Conditions	Standard MTT or similar cytotoxicity assays after 72h drug exposure.

Why This Matters

This quantifiable difference in potency between cell lines is critical for researchers studying hormone-receptor positive (MCF-7) versus triple-negative (MDA-MB-231) breast cancer. Selecting the wrong analog could lead to a 2-fold or greater error in dosing, compromising the validity of comparative studies.

• [1] PeptideDB. Anticancer agent 215. Product Datasheet. View Source

MDA-MB-231 Cytotoxicity vs. Topotecan

SN-38 is the highly potent active metabolite of the prodrug irinotecan and serves as a benchmark for camptothecin-class potency. Anticancer agent 214 (IC50 = 2.6 nM) demonstrates a 12.7-fold higher potency than SN-38 (IC50 = 33 nM) in MCF-7 breast cancer cells [1]. This is a significant advantage, as SN-38 itself is already considered a highly potent topoisomerase I inhibitor .

MDA-MB-231 vs. Topotecan

Context-dependent

IC50: 15.7 nM (target) vs. ~348 nM (topotecan)

Reported >22-fold lower IC50; supports triple-negative model response review.

MTT assay comparator; cross-study conditions.

Evidence Dimension	In Vitro Cytotoxicity (IC50) in MCF-7 Cells
Target Compound Data	2.6 nM
Comparator Or Baseline	SN-38: 33 nM
Quantified Difference	Anticancer agent 214 is 12.7-fold more potent than SN-38.
Conditions	Standard MTT or similar cytotoxicity assays after 72h drug exposure.

Why This Matters

This superior potency over the active metabolite of a clinically used drug highlights Anticancer agent 214's potential for enhanced efficacy at lower concentrations, which is a key selection criterion for researchers developing novel therapies or investigating mechanisms of drug resistance.

• [1] Table 3. Trop-2 expression and SN-38 sensitivity in breast cancer cell lines. PMC. 2019. View Source

Anticancer Agent 214: Key R&D Applications

Lead for Next-Gen Topoisomerase I Inhibitors

With an IC50 of 2.6 nM in MCF-7 cells, Anticancer agent 214 is ideally suited for studies focused on estrogen receptor-positive (ER+) breast cancer. Its superior potency compared to both parent camptothecin (261-fold) and the active metabolite SN-38 (12.7-fold) allows for robust induction of topoisomerase I-mediated DNA damage and apoptosis at very low concentrations, minimizing off-target effects in mechanistic studies [1].

Mechanistic Studies in Hormone-Receptor Positive Breast Cancer

The distinct potency profile of Anticancer agent 214, showing a 6-fold difference in IC50 between MCF-7 (2.6 nM) and MDA-MB-231 (15.7 nM) cells, makes it a powerful tool for comparative oncology research. Unlike agent 215, which has a more balanced profile, agent 214's greater differential provides a clear window for investigating the molecular mechanisms underlying the differential sensitivity of these breast cancer subtypes to topoisomerase I inhibition .

Subtype-Specific Potency Differential Studies

As a specific example from the WO2023030364A1 patent family, Anticancer agent 214 provides a key data point for medicinal chemists optimizing next-generation camptothecins. Its 2-fold potency advantage over agent 215 in MCF-7 cells, coupled with its distinct performance in MDA-MB-231 cells, highlights the impact of specific structural modifications on cellular activity and selectivity. This makes it an essential reference compound for SAR campaigns aimed at developing subtype-selective anticancer agents [2].

Reference for Topoisomerase I Assay Validation

Given its high potency and the well-characterized mechanisms of resistance to topoisomerase I inhibitors, Anticancer agent 214 is an excellent candidate for generating and studying drug-resistant cell line models (e.g., in MCF-7 or MDA-MB-231). Its quantifiable activity profile allows for precise determination of resistance factors (fold-change in IC50) when comparing parental and resistant lines, and for assessing the synergistic potential of combination therapies aimed at overcoming camptothecin resistance [3].

Application

Selection Property

Validation Focus

Topoisomerase I inhibitor SAR studies

Camptothecin-class potency reference

Comparable cell-model endpoint data

Hormone receptor-positive breast cancer cell models

MCF-7 cell line sensitivity profile

Low-concentration target engagement review

Breast cancer subtype differential studies

Subtype-dependent potency profile

Cell-line panel response interpretation

Topoisomerase I assay calibration

Defined cell-line IC50 benchmarks

Cross-study reproducibility review

• [1] TargetMol. Anticancer agent 214. Product Datasheet. T88263. View Source
• [2] PeptideDB. Anticancer agent 215. Product Datasheet. View Source
• [3] Furao Zhang, et al. Camptothecin compound, preparation method therefor and use thereof. Patent. WO2023030364A1, 2022. View Source